Cas no 112677-67-5 (3-(1H-Imidazol-1-yl)aniline)
3-(1H-Imidazol-1-yl)aniline structure
Product Name:3-(1H-Imidazol-1-yl)aniline
CAS No:112677-67-5
MF:C9H9N3
MW:159.187861204147
MDL:MFCD09258808
CID:1057964
PubChem ID:321225
Update Time:2025-04-20
3-(1H-Imidazol-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Imidazol-1-yl)aniline
- 3-(1H-imidazol-1-yl)Benzenamine
- 3-IMIDAZOL-1-YL-PHENYLAMINE
- BenzenaMine, 3-(1H-iMidazol-1-yl)-
- 1-(3-amino)phenylimidazole
- 1-(3-aminophenyl)imidazole
- 3-(imidazol-1-yl)aniline
- 3-(imidazol-1-yl)phenylamine
- 3-imidazolylphenylamine
- ACMC-20e42m
- NSC270861
- SBB051755
- SureCN632660
- 3-imidazol-1-ylaniline
- 3-Imidazol-1-ylphenylamine
- A921325
- DTXSID20313503
- AKOS006221608
- JVKJLZRWXBUBFN-UHFFFAOYSA-N
- CS-0038863
- AS-5538
- MFCD09258808
- DB-060230
- 3-(1-Imidazolyl)aniline
- SY028821
- CHEMBL4464735
- Z425799570
- NSC-270861
- 112677-67-5
- EN300-42255
- SCHEMBL632660
-
- MDL： MFCD09258808
- Inchi： 1S/C9H9N3/c10-8-2-1-3-9(6-8)12-5-4-11-7-12/h1-7H,10H2
- InChI Key： JVKJLZRWXBUBFN-UHFFFAOYSA-N
- SMILES： N1(C=NC=C1)C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 159.07977
- Monoisotopic Mass: 159.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 1
Experimental Properties
- PSA: 43.84
3-(1H-Imidazol-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130587-100mg |
3-(1H-imidazol-1-yl)aniline |
112677-67-5 | 95+% | 100mg |
$68 | 2021-08-05 | |
| Chemenu | CM130587-250mg |
3-(1H-imidazol-1-yl)aniline |
112677-67-5 | 95+% | 250mg |
$131 | 2021-08-05 | |
| Chemenu | CM130587-1g |
3-(1H-imidazol-1-yl)aniline |
112677-67-5 | 95+% | 1g |
$261 | 2021-08-05 | |
| Chemenu | CM130587-5g |
3-(1H-imidazol-1-yl)aniline |
112677-67-5 | 95+% | 5g |
$655 | 2021-08-05 | |
| TRC | I385625-50mg |
3-(1H-Imidazol-1-yl)aniline |
112677-67-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I385625-100mg |
3-(1H-Imidazol-1-yl)aniline |
112677-67-5 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I385625-500mg |
3-(1H-Imidazol-1-yl)aniline |
112677-67-5 | 500mg |
$ 185.00 | 2022-06-04 | ||
| Alichem | A069004915-1g |
3-(1H-Imidazol-1-yl)aniline |
112677-67-5 | 95% | 1g |
$227.70 | 2023-09-04 | |
| Alichem | A069004915-5g |
3-(1H-Imidazol-1-yl)aniline |
112677-67-5 | 95% | 5g |
$650.00 | 2023-09-04 | |
| Alichem | A069004915-25g |
3-(1H-Imidazol-1-yl)aniline |
112677-67-5 | 95% | 25g |
$1253.58 | 2023-09-04 |
3-(1H-Imidazol-1-yl)aniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:112677-67-5)3-(1H-Imidazol-1-yl)aniline
Order Number:A921325
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:17
Price ($):187.0
Email:sales@amadischem.com
3-(1H-Imidazol-1-yl)aniline Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:112677-67-5)3-(1H-Imidazol-1-yl)aniline
Purity:99%
Quantity:5g
Price ($):187.0